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Tivozanib Drug Interactions with CYP3A4 Modulators

Tivoezanib is primarily metabolized by the cytochrome P450 enzyme CYP3A4 [1] [2]. Concomitant use with
drugs that affect this pathway can significantly alter its plasma concentration, impacting both efficacy and

safety.

The table below summarizes the interaction profiles with CYP3A4 inhibitors and inducers:

Interacting Drug Effect on Clinical

Example Agents . . .
Type Tivozanib Recommendation
Strong CYP3A4 Rifampin, Carbamazepine, | Exposure & | Avoid concomitant
Inducers [3] [2] [4] Phenytoin, St. John's Wort, Half-life [2] [4] use [5] [3] [6]

Enzalutamide [3]

Strong CYP3A4 Ketoconazole [2] No clinically Co-administration is
Inhibitors [2] [4] relevant change acceptable

[2] [4]

A study in healthy subjects found that co-administration with the strong inducer rifampin reduced

tivozanib's total exposure (AUC) by approximately half [2] [4]. In contrast, co-administration with the
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strong inhibitor ketoconazole did not produce clinically relevant changes in pharmacokinetics [2] [4].

Experimental Evidence & Protocol Insights

For researchers designing in vitro or pre-clinical studies, the following evidence and methodological insights

are relevant.

¢ In Vitro Metabolic Interaction: An in vitro study using rat liver microsomes investigated the induction
effect of dexamethasone (a CYP3A inducer) on tivozanib metabolism. The study concluded that
dexamethasone pre-treatment can induce tivozanib's metabolism, suggesting a potential drug-drug
interaction that should be investigated further in the clinic [2].

¢ Analytical Method: The same study developed and validated a sensitive HPLC with fluorescence
detection (HPLC-FLD) method for quantifying tivozanib in rat plasma. This method, which uses only
100 pL of plasma and has a run time of 10 minutes, is proposed as a cost-effective tool for pre-clinical
pharmacokinetic studies in labs without LC-MS/MS capabilities [2].

The following diagram illustrates the core metabolic pathway of Tivezanib and the site of action for

CYP3A4 modulators.
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Researcher FAQs on Tivozanib Interactions

Q1: What is the most critical drug interaction to avoid in patients taking tivozanib? The most critical
interactions are with strong CYP3A4 inducers. Drugs like rifampin, certain anticonvulsants
(carbamazepine, phenytoin), and St. John's Wort can significantly decrease tivozanib plasma levels,

potentially reducing its efficacy, and should be avoided [3] [2].

Q2: Does tivozanib require dose adjustment when co-administered with strong CYP3A4 inhibitors?
Available evidence suggests that no dose adjustment is necessary. Co-administration with strong inhibitors
like ketoconazole did not lead to clinically relevant changes in tivozanib's pharmacokinetics in clinical

studies [2] [4].
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Q3: Are there tools for studying tivozanib pharmacokinetics in a research setting without LC-MS/MS?
Yes. A validated HPLC-FLD (High-Performance Liquid Chromatography with Fluorescence
Detection) method has been developed for quantifying tivozanib in rat plasma. It offers a sensitive and more

accessible alternative for pre-clinical PK studies [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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